N-{[(3-acetylphenyl)amino]carbonothioyl}-3-chloro-4-methoxybenzamide

• IUPAC Name: N-[(3-acetylphenyl)carbamothioyl]-3-chloro-4-methoxybenzamide
• InChI: InChI=1S/C17H15ClN2O3S/c1-10(21)11-4-3-5-13(8-11)19-17(24)20-16(22)12-6-7-15(23-2)14(18)9-12/h3-9H,1-2H3,(H2,19,20,22,24)
• InChI Key: KAFHGYYJWANREQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=S)NC(=O)C2=CC(=C(C=C2)OC)Cl
• Molecular Formula: C17H15ClN2O3S
• Molecular Weight: 362.8 g/mol

Description

N-{[(3-acetylphenyl)amino]carbonothioyl}-3-chloro-4-methoxybenzamide, also known as ACTB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-{[(3-acetylphenyl)amino]carbonothioyl}-3-chloro-4-methoxybenzamide involves the inhibition of tubulin polymerization, which is essential for cell division. This compound binds to the colchicine binding site of tubulin and prevents the formation of microtubules, leading to the arrest of the cell cycle and ultimately cell death. This mechanism of action makes this compound a promising candidate for cancer treatment.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects. Studies have shown that this compound can induce the activation of caspases, which are enzymes involved in apoptosis. This compound has also been found to cause the disruption of the mitochondrial membrane potential, leading to the release of cytochrome c and subsequent apoptosis. Additionally, this compound has been found to inhibit the migration and invasion of cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-{[(3-acetylphenyl)amino]carbonothioyl}-3-chloro-4-methoxybenzamide in lab experiments is its high potency and specificity towards cancer cells. Additionally, this compound has been found to have low toxicity towards normal cells. However, one of the limitations of using this compound in lab experiments is its high cost of synthesis, which may limit its availability for research purposes.

Future Directions

For the use of N-{[(3-acetylphenyl)amino]carbonothioyl}-3-chloro-4-methoxybenzamide in scientific research have also been identified.

Scientific Research Applications

N-{[(3-acetylphenyl)amino]carbonothioyl}-3-chloro-4-methoxybenzamide has been found to have potential applications in various fields of scientific research. One of the primary applications of this compound is in the field of cancer research. Studies have shown that this compound has antitumor activity against various types of cancer cells, including breast, lung, and colon cancer cells. This compound has also been found to induce apoptosis, which is the programmed cell death of cancer cells.